4-(5-tert-Butyl-[1,2,3]triazol-1-yl)-benzaldehyde

• IUPAC Name: 4-(5-tert-butyltriazol-1-yl)benzaldehyde
• InChI: InChI=1S/C13H15N3O/c1-13(2,3)12-8-14-15-16(12)11-6-4-10(9-17)5-7-11/h4-9H,1-3H3
• InChI Key: KAHHYVNIIHEJMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN=NN1C2=CC=C(C=C2)C=O
• Molecular Formula: C13H15N3O
• Molecular Weight: 229.28 g/mol

Description

Triazoles are a group of five-membered heterocyclic compounds containing two carbon atoms and three nitrogen atoms. They are known for their diverse range of biological activities and are used in the development of various drugs.

Synthesis Analysis

Triazoles can be synthesized through a variety of methods. One common method involves the reaction of an azide with a terminal alkyne, a process known as the Huisgen cycloaddition. Another method involves the reaction of a primary amine with a nitrile to form an amidine, which is then cyclized to form the triazole ring.

Molecular Structure Analysis

The triazole ring is a five-membered heterocycle containing two carbon atoms and three nitrogen atoms. The presence of nitrogen in the ring allows for the formation of hydrogen bonds, which can contribute to the compound’s biological activity.

Chemical Reactions Analysis

Triazoles can participate in a variety of chemical reactions. They are often used as ligands in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a type of click chemistry.

Physical And Chemical Properties Analysis

Triazoles are generally stable compounds. They are often solids at room temperature and are soluble in polar solvents due to their ability to form hydrogen bonds.

Scientific Research Applications

Drug Discovery

. .

Organic Synthesis

. .

Polymer Chemistry

.

Supramolecular Chemistry

. .

Bioconjugation

. .

Antimicrobial Activities

. .

Mechanism of Action

Target of Action

The primary target of 4-(5-tert-Butyl-[1,2,3]triazol-1-yl)-benzaldehyde is the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction . This compound acts as a water-soluble ligand for the CuAAC reaction .

Mode of Action

4-(5-tert-Butyl-[1,2,3]triazol-1-yl)-benzaldehyde interacts with its target by accelerating the reaction rates of the CuAAC reaction . This interaction results in the suppression of cell cytotoxicity .

Biochemical Pathways

The affected pathway by 4-(5-tert-Butyl-[1,2,3]triazol-1-yl)-benzaldehyde is the CuAAC reaction . The downstream effects include the acceleration of reaction rates and the suppression of cell cytotoxicity .

Pharmacokinetics

It is known that the compound is water-soluble , which could potentially impact its bioavailability.

Result of Action

The molecular and cellular effects of 4-(5-tert-Butyl-[1,2,3]triazol-1-yl)-benzaldehyde’s action include the acceleration of CuAAC reaction rates and the suppression of cell cytotoxicity . This suggests that the compound could be beneficial for bioconjugation in diverse chemical biology experiments .

Action Environment

Given that the compound is water-soluble , it can be inferred that its action and stability might be influenced by the aqueous environment in which it is used.

Safety and Hazards

Like all chemicals, triazoles should be handled with care. They should be kept away from heat and open flames, and contact with skin and eyes should be avoided.

Future Directions

The development of new triazole-based compounds with improved biological activity and selectivity is a major focus of current research. These compounds have potential applications in a wide range of areas, including medicine, agriculture, and materials science.